4-(Pyrrolidin-3-yl)thiazol-2-amine

• IUPAC Name: 4-pyrrolidin-3-yl-1,3-thiazol-2-amine
• InChI: InChI=1S/C7H11N3S/c8-7-10-6(4-11-7)5-1-2-9-3-5/h4-5,9H,1-3H2,(H2,8,10)
• InChI Key: AZHGZDQCHFHOBI-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC1C2=CSC(=N2)N
• Molecular Formula: C7H11N3S
• Molecular Weight: 169.25 g/mol

Description

“4-(Pyrrolidin-3-yl)thiazol-2-amine” is a compound that contains a pyrrolidine ring and a thiazole ring. Pyrrolidine is a five-membered ring with four carbon atoms and one nitrogen atom. Thiazole is a five-membered ring containing one sulfur atom, one nitrogen atom, and three carbon atoms.

Synthesis Analysis

While the exact synthesis of “this compound” is not available, similar compounds are often synthesized through condensation reactions or ring formation reactions.

Molecular Structure Analysis

The molecular structure of “this compound” would likely involve the pyrrolidine ring attached to the 4-position of the thiazole ring via a carbon-carbon bond.

Chemical Reactions Analysis

The chemical reactivity of “this compound” would likely be influenced by the presence of the amine group, which can participate in a variety of reactions, including acid-base reactions and nucleophilic substitutions.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” would be influenced by its molecular structure. For example, the presence of the polar amine group and the heterocyclic rings could impact its solubility, boiling point, and melting point.

Mechanism of Action

Target of Action

Compounds with a similar structure, such as pyrrolidine derivatives, have been found to interact with various biological targets .

Mode of Action

It’s worth noting that the pyrrolidine ring is a common feature in many biologically active compounds, contributing to the stereochemistry of the molecule and increasing three-dimensional coverage due to the non-planarity of the ring .

Biochemical Pathways

Thiazole derivatives have been found to interact with various biochemical pathways .

Pharmacokinetics

The pyrrolidine ring, a feature of this compound, is known to efficiently explore the pharmacophore space due to sp3-hybridization .

Result of Action

Compounds with similar structures have been found to exhibit various biological activities .

Action Environment

It’s worth noting that the compound’s adsorption on the steel surface is spontaneous, indicating that it could be influenced by environmental factors .

Advantages and Limitations for Lab Experiments

4-(Pyrrolidin-3-yl)thiazol-2-amine has several advantages for lab experiments. It is a stable and easily synthesizable compound that can be obtained in high purity. This compound also exhibits a wide range of pharmacological activities, making it a versatile compound for various applications. However, this compound also has some limitations. It is a relatively new compound, and its toxicity and safety profiles have not been fully evaluated. Moreover, the exact mechanism of action of this compound is not fully understood, which may limit its potential applications.

Future Directions

There are several future directions for the research on 4-(Pyrrolidin-3-yl)thiazol-2-amine. One possible direction is to evaluate the toxicity and safety profiles of this compound in vivo. This will provide valuable information on the potential use of this compound as a therapeutic agent. Another direction is to investigate the molecular targets of this compound and its mechanism of action. This will provide insights into the cellular processes that are affected by this compound and may lead to the identification of new therapeutic targets. Moreover, further studies are needed to evaluate the potential applications of this compound in various disease models, including cancer, viral infections, and inflammatory diseases.

Scientific Research Applications

4-(Pyrrolidin-3-yl)thiazol-2-amine has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been found to exhibit various pharmacological activities, including antimicrobial, anticancer, antiviral, and anti-inflammatory activities. This compound has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and prostate cancer. It has also been found to possess potent antiviral activity against HIV-1 and HSV-1. Moreover, this compound has been shown to exhibit anti-inflammatory activity by inhibiting the production of inflammatory cytokines.

Safety and Hazards

As with any chemical compound, handling “4-(Pyrrolidin-3-yl)thiazol-2-amine” would require appropriate safety measures. This might include avoiding inhalation or contact with skin and eyes, and using personal protective equipment.